Cas no 2224413-20-9 (N-(1-methanesulfonylpiperidin-4-yl)-N-methylprop-2-enamide)
N-(1-methanesulfonylpiperidin-4-yl)-N-methylprop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1-methanesulfonylpiperidin-4-yl)-N-methylprop-2-enamide
- AKOS033935039
- Z3488585320
- 2224413-20-9
- N-Methyl-N-(1-methylsulfonylpiperidin-4-yl)prop-2-enamide
- EN300-6689149
-
- Inchi: 1S/C10H18N2O3S/c1-4-10(13)11(2)9-5-7-12(8-6-9)16(3,14)15/h4,9H,1,5-8H2,2-3H3
- InChI Key: RGEQLQDKOHGFEK-UHFFFAOYSA-N
- SMILES: S(C)(N1CCC(CC1)N(C(C=C)=O)C)(=O)=O
Computed Properties
- Exact Mass: 246.10381361g/mol
- Monoisotopic Mass: 246.10381361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 66.1Ų
N-(1-methanesulfonylpiperidin-4-yl)-N-methylprop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6689149-0.05g |
N-(1-methanesulfonylpiperidin-4-yl)-N-methylprop-2-enamide |
2224413-20-9 | 95.0% | 0.05g |
$246.0 | 2025-03-13 |
N-(1-methanesulfonylpiperidin-4-yl)-N-methylprop-2-enamide Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on N-(1-methanesulfonylpiperidin-4-yl)-N-methylprop-2-enamide
Comprehensive Overview of N-(1-methanesulfonylpiperidin-4-yl)-N-methylprop-2-enamide (CAS No. 2224413-20-9)
N-(1-methanesulfonylpiperidin-4-yl)-N-methylprop-2-enamide (CAS 2224413-20-9) is a specialized organic compound with growing interest in pharmaceutical and biochemical research. This molecule features a unique combination of a piperidine core, methanesulfonyl group, and acrylamide moiety, making it valuable for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential as a kinase inhibitor scaffold or covalent modifier in targeted therapies.
The structural complexity of N-(1-methanesulfonylpiperidin-4-yl)-N-methylprop-2-enamide offers multiple sites for chemical modification, which explains why it's frequently searched alongside terms like "piperidine derivatives in drug design", "acrylamide-based bioactive compounds", and "sulfonamide-containing pharmaceuticals". Current literature suggests its relevance in developing treatments for inflammatory conditions and metabolic disorders, aligning with trending research areas in precision medicine and personalized therapeutics.
From a synthetic chemistry perspective, CAS 2224413-20-9 represents an interesting case study in heterocyclic chemistry and amide bond formation. The presence of both N-methylation and sulfonylation on the piperidine ring creates distinctive electronic properties that influence its reactivity profile. These characteristics make it a subject of interest for queries such as "sulfonyl piperidine synthesis" and "acrylamide derivatives stability" in chemical databases.
The physicochemical properties of N-(1-methanesulfonylpiperidin-4-yl)-N-methylprop-2-enamide contribute to its potential pharmaceutical applications. With moderate lipophilicity (predicted LogP ~1.8) and molecular weight (244.3 g/mol), it falls within the desirable range for drug-like molecules, answering frequent search questions about "small molecule drug candidates" and "bioavailable heterocycles". Its acrylamide group may enable covalent binding to biological targets, a hot topic in proteomics research and chemical biology.
In the context of current pharmaceutical trends, this compound's structure suggests potential as a covalent inhibitor or allosteric modulator, addressing popular search terms like "next-generation kinase inhibitors" and "targeted covalent drugs". The methanesulfonyl group may contribute to metabolic stability, while the piperidine scaffold offers opportunities for structural optimization - key considerations in modern medicinal chemistry optimization strategies.
Analytical characterization of 2224413-20-9 typically involves advanced techniques such as LC-MS, NMR spectroscopy, and HPLC purity analysis, reflecting common laboratory search queries. The compound's stability profile under various conditions (pH, temperature, solvent systems) is another frequent research topic, particularly for scientists investigating compound storage stability and formulation development.
From a commercial perspective, N-(1-methanesulfonylpiperidin-4-yl)-N-methylprop-2-enamide has seen increased demand from research institutions and pharmaceutical developers, as evidenced by search trends for "piperidine building blocks suppliers" and "custom synthesis of sulfonamide derivatives". The compound's patent landscape and potential therapeutic applications continue to drive interest in its structure-activity relationships and biological screening.
Emerging applications in chemical biology have positioned CAS 2224413-20-9 as a valuable tool compound. Researchers are exploring its use in proteomic studies, target identification, and mechanism of action investigations - all highly searched topics in contemporary life sciences. The compound's potential to form covalent protein complexes makes it particularly interesting for activity-based protein profiling (ABPP) methodologies.
Quality control aspects of N-(1-methanesulfonylpiperidin-4-yl)-N-methylprop-2-enamide production address common industry concerns about impurity profiling, residual solvent analysis, and chiral purity (when applicable). These technical considerations frequently appear in searches related to GMP-compliant intermediates and pharmaceutical reference standards, reflecting the compound's transition from research chemical to potential drug development candidate.
Future research directions for 2224413-20-9 may explore its utility in fragment-based drug discovery or as part of PROTAC (proteolysis targeting chimera) systems, addressing cutting-edge search terms in drug development. The compound's balanced physicochemical properties and synthetic accessibility position it well for these innovative applications in chemical genomics and targeted protein degradation strategies.
2224413-20-9 (N-(1-methanesulfonylpiperidin-4-yl)-N-methylprop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)